Cas no 688355-40-0 (N-(4-ethoxyphenyl)-2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanylacetamide)

• Product Name: N-(4-ethoxyphenyl)-2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanylacetamide
• CAS No: 688355-40-0
• MF: C₂₆H₂₆N₄O₃S
• MW: 474.574644565582
• CID: 5924509
• PubChem ID: 4548362
• Update Time: 2025-06-23

N-(4-ethoxyphenyl)-2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanylacetamide
• 688355-40-0
• N-(4-ethoxyphenyl)-2-((4-((4-methoxybenzyl)amino)quinazolin-2-yl)thio)acetamide
• N-(4-ethoxyphenyl)-2-[(4-{[(4-methoxyphenyl)methyl]amino}quinazolin-2-yl)sulfanyl]acetamide
• N-(4-ethoxyphenyl)-2-[4-[(4-methoxyphenyl)methylamino]quinazolin-2-yl]sulfanylacetamide
• SR-01000565615
• F6548-4586
• AKOS002085219
• SR-01000565615-1

• Inchi： 1S/C26H26N4O3S/c1-3-33-21-14-10-19(11-15-21)28-24(31)17-34-26-29-23-7-5-4-6-22(23)25(30-26)27-16-18-8-12-20(32-2)13-9-18/h4-15H,3,16-17H2,1-2H3,(H,28,31)(H,27,29,30)
• InChI Key： WWIXGFKURBTXSD-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OCC)=O)C1=NC2C=CC=CC=2C(=N1)NCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 474.17256188g/mol
• Monoisotopic Mass: 474.17256188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(4-ethoxyphenyl)-2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanylacetamide

Introduction to N-(4-ethoxyphenyl)-2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanylacetamide and Its Significance in Modern Chemical Biology

N-(4-ethoxyphenyl)-2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanylacetamide

CAS No. 688355-40-0 is a compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that are designed to interact with biological targets in a highly specific manner, making it a promising candidate for further research and development in pharmaceutical applications.

The molecular structure of N-(4-ethoxyphenyl)-2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanylacetamide is characterized by the presence of several key functional groups, including an ethoxy group, a methoxy group, and a sulfanylacetamide moiety. These functional groups contribute to the compound's ability to engage with various biological receptors and enzymes, which is crucial for its potential therapeutic effects.

In recent years, there has been a growing interest in the development of small molecule inhibitors that can modulate the activity of kinases and other enzymes involved in cancer signaling pathways. Quinazoline derivatives, such as those present in this compound, have shown promise in this regard due to their ability to bind to the ATP-binding pockets of these enzymes. The presence of the (4-methoxyphenyl)methylamino group in N-(4-ethoxyphenyl)-2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanylacetamide further enhances its potential as a kinase inhibitor by providing additional interactions with the target enzyme.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of novel therapeutic agents. The combination of the quinazoline core with the sulfanylacetamide moiety creates a molecule that can be easily modified to optimize its pharmacokinetic properties and target specificity. This flexibility makes it an attractive candidate for structure-based drug design and virtual screening campaigns.

The synthesis of N-(4-ethoxyphenyl)-2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanylacetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex core structure of this molecule. These techniques not only improve the efficiency of the synthesis but also allow for greater control over the stereochemistry of the product.

In terms of biological activity, preliminary studies have suggested that N-(4-ethoxyphenyl)-2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanylacetamide exhibits inhibitory effects on certain kinases, making it a potential lead compound for further development. These findings are particularly exciting given the critical role that kinases play in various cellular processes, including cell proliferation, differentiation, and survival. By inhibiting specific kinases, this compound may be able to disrupt these processes and ultimately lead to therapeutic benefits.

The use of computational methods has also been invaluable in understanding the binding interactions between N-(4-ethoxyphenyl)-2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanylacetamide and its biological targets. Molecular docking studies have provided insights into how different parts of the molecule interact with the active site of kinases, allowing researchers to make informed decisions about how to modify the structure for improved efficacy. These computational approaches are often used in conjunction with experimental data to guide the optimization process.

The potential applications of this compound extend beyond oncology. There is growing evidence suggesting that quinazoline derivatives can also modulate inflammatory pathways and neurodegenerative diseases. The presence of both ethoxy and methoxy groups in N-(4-ethoxyphenyl)-2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanylacetamide may contribute to its ability to interact with a wide range of biological targets, making it a versatile tool for drug discovery.

In conclusion, N-(4-ethoxyphenyl)-2-(4-{(4-methoxyphenyl)methylamino}quinazolin-2-yl)sulfanylacetamide (CAS No. 688355-40-0) represents a promising compound in the field of chemical biology. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.